![molecular formula C7H13N B1443058 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane CAS No. 943516-54-9](/img/structure/B1443058.png)
6,6-Dimethyl-3-azabicyclo[3.1.0]hexane
Overview
Description
6,6-Dimethyl-3-azabicyclo[3.1.0]hexane is a nitrogen-containing heterocycle . It is a crucial component in several antiviral medications, such as boceprevir and pf-07321332 . The compound has a molecular weight of 111.19 .
Synthesis Analysis
The synthesis of this compound involves an innovative approach that utilizes intramolecular cyclopropanation of alpha-diazoacetates via Ru (II) catalysis and the Gabriel synthesis . The synthesis starts with the reaction of bromoacetyl bromide with 3-methyl-2-butenol in the presence of sodium bicarbonate, yielding bromoacetate . This is followed by an alkaline reaction in anhydrous THF, combining the intermediate with N,N’-Bis (p-toluenesulfonyl) hydrazine, resulting in the formation of alpha-diazoacetate .Molecular Structure Analysis
The linear formula of this compound is C7H13N . The InChI code is 1S/C7H13N/c1-7(2)5-3-8-4-6(5)7/h5-6,8H,3-4H2,1-2H3 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of bromoacetyl bromide with 3-methyl-2-butenol to yield bromoacetate, followed by an alkaline reaction to form alpha-diazoacetate . The alpha-diazoacetate then undergoes intramolecular cyclopropanation via Ru (II) catalysis .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C .Scientific Research Applications
Conformational Insights
Research has elucidated the gas-phase structures of 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane and its isomers. The studies, employing gas electron diffraction combined with the Monte Carlo method, have revealed the existence of stable conformations. The 6,6-dimethyl isomer, in particular, maintains a stable conformation with a planar 5-ring at 50 °C. Theoretical calculations underscore the isomer's relative stability, with energy differences between the 6,6-dimethyl and 3,3-dimethyl isomers ranging between 3-5 kcal/mol. These findings are supported by natural bond orbitals (NBO), atoms in molecules (AIM), and interacting quantum atoms (IQA) analyses, offering a comprehensive understanding of the structure's stability and bonding properties (Vishnevskiy et al., 2015).
Chemical Synthesis and Applications
Framework for Asymmetric Synthesis
Azabicyclo[3.1.0]hexane-1-ols serve as crucial intermediates in the asymmetric synthesis of pharmacologically active products. These compounds, derived from amino acid derivatives via Ti(IV)-mediated cyclopropanation, exhibit remarkable versatility. They undergo selective rearrangement, leading to pyrrolidinones, or ring-opening reactions producing optically active dihydropyridinones and chiral tricyclopiperidinones through radical processes (Jida et al., 2007).
Synthesis of Tris- and Monoprotected Derivatives
The chemical compound facilitates the synthesis of derivatives with 1-amino-3-azabicyclo[3.1.0]hexane and 1-amino-3-azabicyclo[4.1.0]heptane skeletons. This synthesis involves intramolecular reductive cyclopropanation, leading to enantiomerically pure compounds with specific endo/exo ratios. The process is complemented by palladium-catalyzed hydrogenative deprotection under acidic conditions, yielding high yields of unprotected bicyclic amines. The structural integrity of the compounds is confirmed by X-ray crystal structure analyses, which also reveal common boat conformations for the skeletons (Gensini et al., 2002).
Biological Activity and Pharmaceutical Applications
Unlocking Conformational Rigidity
The compound has been instrumental in the design and synthesis of conformationally rigid analogues for opioid receptor antagonists. These analogues, with the 3-azabicyclo[3.1.0]hexane core, provide critical insights into the active conformation of opioid receptor antagonists. The structurally rigid compounds demonstrate potencies comparable or superior to their flexible counterparts, emphasizing the importance of the 3-hydroxyphenyl group's equatorial orientation for their antagonist properties (Runyon et al., 2016).
Safety and Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, with the signal word "Warning" . The hazard statements include H317, which indicates that it may cause an allergic skin reaction, and H319, which means it causes serious eye irritation . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
6,6-Dimethyl-3-azabicyclo[3.1.0]hexane is a crucial component in several antiviral medications . It plays a key role in the production of boceprevir , a well-known protease inhibitor for the hepatitis C virus . Additionally, it plays a crucial role in the synthesis of pf-07321332 , an oral medication used for the treatment of COVID-19 . Therefore, the primary targets of this compound are the proteases of these viruses.
Result of Action
The result of the action of this compound, as a component of antiviral medications, is the inhibition of viral replication. This is achieved through the inhibition of viral proteases, which are necessary for the assembly of new viral particles .
properties
IUPAC Name |
6,6-dimethyl-3-azabicyclo[3.1.0]hexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N/c1-7(2)5-3-8-4-6(5)7/h5-6,8H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGOMFPZIMJCRDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2C1CNC2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40712413 | |
Record name | 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40712413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
943516-54-9 | |
Record name | 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40712413 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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